Cas no 870703-99-4 (5-(4-Bromophenyl)isoxazole-3-propionic Acid)

• Product Name: 5-(4-Bromophenyl)isoxazole-3-propionic Acid
• CAS No: 870703-99-4
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• MDL: MFCD08276790
• CID: 874301
• PubChem ID: 24884159
• Update Time: 2025-08-03

5-(4-Bromophenyl)isoxazole-3-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-BROMO PHENYL) ISOXAZOLE-3-PROPIONIC ACID
• 5-(4-BROMOPHENYL)ISOXAZOLE-3-PROPIONIC &
• JR-6937, 3-(5-(4-Bromophenyl)isoxazol-3-yl)propanoic acid, 97%
• 3-Isoxazolepropanoic acid, 5-(4-bromophenyl)-
• DTXSID20584695
• 5-(4-Bromophenyl)isoxazole-3-propionic acid
• 3-(5-(4-Bromophenyl)isoxazol-3-yl)propanoicacid
• 5-(4-Bromophenyl)isoxazole-3-propionic acid, 97%
• SCHEMBL20507145
• MFCD08276790
• 5-(4-Bromophenyl)isoxazol-3-ylpropionic acid
• 870703-99-4
• 3-[5-(4-Bromophenyl)-1,2-oxazol-3-yl]propanoic acid
• CS-0359562
• 3-(5-(4-Bromophenyl)isoxazol-3-yl)propanoic acid
• G84682
• 5-(4-Bromophenyl)isoxazole-3-propionic Acid

• MDL： MFCD08276790
• Inchi： 1S/C12H10BrNO3/c13-9-3-1-8(2-4-9)11-7-10(14-17-11)5-6-12(15)16/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： HLKQZCPKIIKIKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(CCC(=O)O)=NO1

Computed Properties

• Exact Mass: 294.98441g/mol
• Monoisotopic Mass: 294.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.551
• Melting Point: 169-173 °C
• Boiling Point: 464.3°C at 760 mmHg
• Flash Point: 234.6°C
• Refractive Index: 1.592

5-(4-Bromophenyl)isoxazole-3-propionic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(4-Bromophenyl)isoxazole-3-propionic Acid

Recent Advances in the Study of 5-(4-Bromophenyl)isoxazole-3-propionic Acid (CAS: 870703-99-4)

5-(4-Bromophenyl)isoxazole-3-propionic Acid (CAS: 870703-99-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug development.

The compound belongs to the isoxazole class of heterocyclic compounds, which are known for their diverse biological activities. The presence of the 4-bromophenyl group and the propionic acid moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic methodologies have improved the yield and purity of 5-(4-Bromophenyl)isoxazole-3-propionic Acid, facilitating its use in preclinical studies. Advanced techniques like NMR spectroscopy and mass spectrometry have been employed to characterize its structure and confirm its identity.

Pharmacological studies have revealed that 5-(4-Bromophenyl)isoxazole-3-propionic Acid exhibits anti-inflammatory properties by modulating key signaling pathways, such as the NF-κB pathway. In vitro experiments using macrophage cell lines demonstrated a significant reduction in pro-inflammatory cytokine production upon treatment with the compound. Additionally, preliminary in vivo studies in rodent models of inflammation showed promising results, with reduced edema and inflammatory cell infiltration. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further research has explored the compound's role in metabolic disorders. A recent study investigated its effects on glucose metabolism in adipocytes, revealing that it enhances insulin sensitivity and glucose uptake. This effect is mediated through the activation of AMP-activated protein kinase (AMPK), a critical regulator of energy homeostasis. These results highlight the compound's dual potential in addressing both inflammatory and metabolic conditions, making it a versatile candidate for multifactorial diseases like type 2 diabetes and obesity.

Despite these promising findings, challenges remain in the development of 5-(4-Bromophenyl)isoxazole-3-propionic Acid as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further optimization and extensive preclinical testing. Future research directions may include structural modifications to improve its drug-like properties and the exploration of its interactions with other biological targets. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into clinical applications.

In conclusion, 5-(4-Bromophenyl)isoxazole-3-propionic Acid (CAS: 870703-99-4) represents a promising scaffold for drug development, with demonstrated efficacy in inflammatory and metabolic models. Continued research and development efforts are warranted to fully realize its therapeutic potential and overcome existing challenges. This compound exemplifies the intersection of chemical synthesis and biological discovery, offering new avenues for treating complex diseases.